Cas no 862081-38-7 (6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-dihydro-2-benzofuran-1-one)

• Product Name: 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-dihydro-2-benzofuran-1-one
• CAS No: 862081-38-7
• MF: C₁₄H₁₇BO₄
• MW: 260.093384504318
• CID: 6399986
• PubChem ID: 59165936
• Update Time: 2026-03-11

6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-dihydro-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-dihydro-2-benzofuran-1-one
• DTXSID201154323
• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isobenzofuran-1(3H)-one
• EN300-12600584
• SCHEMBL1240023
• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3H-2-benzofuran-1-one
• CS-0311011
• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-benzofuran-1(3H)-one
• 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-dihydro-2-benzofuran-1-one
• WYVNPLWFLYLLAQ-UHFFFAOYSA-N
• 862081-38-7
• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1(3H)-isobenzofuranone
• Z2049761916
• A923130
• 1(3H)-Isobenzofuranone, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C14H17BO4/c1-13(2)14(3,4)19-15(18-13)10-6-5-9-8-17-12(16)11(9)7-10/h5-7H,8H2,1-4H3
• InChI Key： WYVNPLWFLYLLAQ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3COC(C=3C=2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 260.1219892g/mol
• Monoisotopic Mass: 260.1219892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 422.3±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides

Additional information on 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-dihydro-2-benzofuran-1-one

6-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-1,3-Dihydro-2-Benzofuran-1-One (CAS No. 862081-38-7)

The compound 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-dihydro-2-benzofuran-1-one, identified by the CAS registry number CAS No. 862081-38-7, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of benzofurans with a boron-containing substituent at the sixth position of the benzofuran ring system. The presence of the dioxaborolane group introduces unique electronic and structural properties that make this compound highly versatile for various applications.

Recent studies have highlighted the importance of this compound in the synthesis of advanced materials and pharmaceuticals. The benzofuran moiety is known for its aromatic stability and ability to participate in various chemical reactions such as nucleophilic aromatic substitution and cross-coupling reactions. The dioxaborolane group serves as a reactive site for further functionalization, enabling the incorporation of this compound into larger molecular frameworks or as a building block in organic synthesis.

One of the most notable applications of CAS No. 862081-38-7 is its use in Suzuki-Miyaura cross-coupling reactions. This reaction is a cornerstone in modern organic synthesis due to its ability to form carbon-carbon bonds under mild conditions. The dioxaborolane group acts as a boronic acid surrogate, facilitating efficient coupling with aryl halides or other electrophilic partners. This property has been exploited in the construction of biaryl compounds with potential applications in drug discovery and materials science.

Moreover, research has shown that this compound exhibits interesting photophysical properties due to its conjugated aromatic system. These properties make it a candidate for applications in optoelectronic materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The integration of the dioxaborolane group into such systems can potentially enhance their efficiency by modulating electronic transitions and charge transport properties.

In terms of synthesis pathways, several methods have been developed to prepare 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-dihydro-benzofuran-one. One common approach involves the coupling of a boronic ester with an appropriately substituted benzofuran derivative under catalytic conditions. Optimization of these reactions has led to higher yields and improved selectivity.

The stability and reactivity of this compound make it an attractive target for further exploration in academic and industrial settings. Its ability to undergo multiple types of chemical transformations underscores its potential as a key intermediate in complex molecule synthesis.

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